N-1,3-benzodioxol-5-yl-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C24H20N4O7/c1-31-17-7-5-14(10-19(17)32-2)22-26-23(35-27-22)16-4-3-9-28(24(16)30)12-21(29)25-15-6-8-18-20(11-15)34-13-33-18/h3-11H,12-13H2,1-2H3,(H,25,29)
• InChI Key: GUPBUXLBXZKUCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=CN(C3=O)CC(=O)NC4=CC5=C(C=C4)OCO5)OC
• Molecular Formula: C24H20N4O7
• Molecular Weight: 476.4 g/mol
• CAS No.: 1105202-58-1

Description

The compound is a complex organic molecule with several functional groups, including a benzodioxol group, a dimethoxyphenyl group, an oxadiazol group, and a pyridin group. These groups are common in many pharmaceuticals and could suggest potential biological activity.

Scientific Research Applications

Src Kinase Inhibitory and Anticancer Activities

Compounds structurally related to N-1,3-benzodioxol-5-yl-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide, such as those containing benzyl-substituted acetamide derivatives, have been synthesized and evaluated for their Src kinase inhibitory activities and potential as anticancer agents. These compounds, including derivatives with thiazole replacing the pyridine ring and N-benzyl substitution, have shown inhibition of c-Src kinase and cell proliferation in various cancer cell lines, demonstrating significant potential in cancer treatment (Asal Fallah-Tafti et al., 2011).

Photochemical Cleavage of N-O Bonds

The photochemical properties of related 1,2,4-oxadiazoline compounds, which involve the cleavage of N-O bonds under mild conditions, indicate potential applications in chemical synthesis and material science. This reaction provides insights into the behavior of N-O bonds in similar molecular structures (G. Srimannarayana et al., 1970).

Antibacterial and Enzyme Inhibition

Compounds containing the 1,3,4-oxadiazole and acetamide derivatives have been designed and synthesized with multifunctional moieties, showing antibacterial and anti-enzymatic potential. These compounds provide a basis for the development of new therapeutics targeting bacterial infections and enzyme-related disorders (K. Nafeesa et al., 2017).

Phosphoinositide 3-Kinase (PI3K)/mTOR Dual Inhibitors

Explorations into the structure-activity relationships of compounds acting as dual inhibitors for PI3Kα and mTOR have highlighted the importance of various heterocyclic analogues, including the oxadiazole derivatives, in improving metabolic stability and efficacy in vitro and in vivo. This research contributes to the development of new treatments for cancers and other diseases associated with PI3K/mTOR signaling (Markian M Stec et al., 2011).